Cas no 593236-91-0 (1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI))

• Product name: 1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI)
• CAS No: 593236-91-0
• MF: C₁₈H₁₇NO
• MW: 263.33400
• CID: 949976
• PubChem ID: 965809

1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI)
• 7-ethyl-1-(phenylmethyl)-1H-Indole-3-carboxaldehyde
• 1-benzyl-7-ethyl-1H-indole-3-carbaldehyde
• 593236-91-0
• DB-072627
• AKOS000291027
• 1-benzyl-7-ethylindole-3-carbaldehyde
• STL376150

• Inchi： InChI=1S/C18H17NO/c1-2-15-9-6-10-17-16(13-20)12-19(18(15)17)11-14-7-4-3-5-8-14/h3-10,12-13H,2,11H2,1H3
• InChI Key： IHHYAZNNSRQODB-UHFFFAOYSA-N
• SMILES： CCC1=C2C(=CC=C1)C(=CN2CC3=CC=CC=C3)C=O

Computed Properties

• Exact Mass: 263.13100
• Monoisotopic Mass: 263.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 4.06450